Cas no 2228253-59-4 (O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine)

• Product Name: O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine
• CAS No: 2228253-59-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6276677
• PubChem ID: 165947825
• Update Time: 2025-05-24

O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine
• O-[2-(6-methoxy-1H-indol-2-yl)propyl]hydroxylamine
• 2228253-59-4
• EN300-1774384

• Inchi： 1S/C12H16N2O2/c1-8(7-16-13)11-5-9-3-4-10(15-2)6-12(9)14-11/h3-6,8,14H,7,13H2,1-2H3
• InChI Key： NKYKZNVLBJMSSW-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CC2C=CC(=CC=2N1)OC)N

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Additional information on O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine

Comprehensive Analysis of O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine (CAS No. 2228253-59-4) and Its Applications

In the rapidly evolving field of organic chemistry and pharmaceutical research, O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine (CAS No. 2228253-59-4) has emerged as a compound of significant interest. This molecule, characterized by its unique indole scaffold and hydroxylamine functional group, offers a wide range of potential applications in drug discovery, agrochemicals, and material science. Researchers are increasingly focusing on its synthesis, properties, and biological activities, making it a hot topic in academic and industrial circles.

The structural complexity of O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine presents both challenges and opportunities for synthetic chemists. The presence of the 6-methoxyindole moiety, a common pharmacophore in many bioactive compounds, suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have explored its role as a precursor for novel heterocyclic compounds, which are highly sought after in the development of new therapeutics. The hydroxylamine group, in particular, is known for its versatility in forming nitrogen-oxygen bonds, a feature that can be leveraged in various chemical transformations.

One of the most frequently asked questions about O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine is its stability and reactivity under different conditions. Given the growing demand for stable intermediates in pharmaceutical synthesis, this compound has been evaluated for its shelf life and compatibility with common reagents. Preliminary data indicate that it exhibits remarkable stability when stored under inert atmospheres, making it a reliable candidate for large-scale production. Additionally, its reactivity with electrophilic agents has been a subject of intense research, with promising results in the formation of N-alkylated derivatives.

The potential applications of O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine extend beyond pharmaceuticals. In the agrochemical sector, its indole-based structure has been investigated for its role in plant growth regulation and pest control. The methoxy group at the 6-position of the indole ring is particularly noteworthy, as it can influence the compound's bioavailability and metabolic stability. These attributes make it a valuable building block for designing next-generation crop protection agents.

From an environmental perspective, the biodegradability and ecological impact of O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine are critical considerations. With increasing regulatory scrutiny on chemical substances, researchers are prioritizing the development of green chemistry approaches for its synthesis. Recent advancements in catalytic methods have reduced the reliance on hazardous reagents, aligning with the global push for sustainable practices. This focus on eco-friendly synthesis has further enhanced the compound's appeal in industrial applications.

Another area of interest is the computational modeling of O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine. With the rise of AI-driven drug discovery, in silico studies have provided insights into its molecular interactions and binding affinities. These simulations have identified potential biological targets, such as serotonin receptors, which could pave the way for its use in neurological disorders. The integration of machine learning tools has accelerated the identification of optimal synthetic routes, reducing both time and cost.

In conclusion, O-2-(6-methoxy-1H-indol-2-yl)propylhydroxylamine (CAS No. 2228253-59-4) represents a versatile and promising compound with broad applications across multiple industries. Its unique structural features, combined with ongoing advancements in synthesis and computational analysis, position it as a key player in the future of chemical innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to science and technology.